Cas no 1805574-33-7 (3,4-Bis(trifluoromethyl)-2-methoxybenzyl alcohol)

• Product Name: 3,4-Bis(trifluoromethyl)-2-methoxybenzyl alcohol
• CAS No: 1805574-33-7
• MF: C₁₀H₈F₆O₂
• MW: 274.159744262695
• CID: 4963566
• Update Time: 2025-05-25

3,4-Bis(trifluoromethyl)-2-methoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-methoxybenzyl alcohol

• Inchi： 1S/C10H8F6O2/c1-18-8-5(4-17)2-3-6(9(11,12)13)7(8)10(14,15)16/h2-3,17H,4H2,1H3
• InChI Key： REMUPPPVNAORTD-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CO)C=CC=1C(F)(F)F)OC)(F)F

Computed Properties

• Exact Mass: 274.04284847 g/mol
• Monoisotopic Mass: 274.04284847 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5
• Molecular Weight: 274.16

Additional information on 3,4-Bis(trifluoromethyl)-2-methoxybenzyl alcohol

Recent Advances in the Study of 3,4-Bis(trifluoromethyl)-2-methoxybenzyl alcohol (CAS: 1805574-33-7) and Its Applications in Chemical Biology and Pharmaceutical Research

3,4-Bis(trifluoromethyl)-2-methoxybenzyl alcohol (CAS: 1805574-33-7) is a fluorinated aromatic compound that has garnered significant attention in recent chemical biology and pharmaceutical research. Its unique structural features, including the presence of trifluoromethyl groups and a methoxy substituent, make it a valuable intermediate for the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 3,4-Bis(trifluoromethyl)-2-methoxybenzyl alcohol as a key building block in the development of novel pharmaceuticals. Its trifluoromethyl groups enhance the lipophilicity and metabolic stability of derived compounds, which is crucial for improving drug-like properties. Researchers have successfully incorporated this moiety into various scaffolds, leading to the discovery of compounds with promising activity against targets such as kinases, GPCRs, and ion channels.

One notable application of this compound is in the field of kinase inhibitor development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent and selective kinase inhibitors. The trifluoromethyl groups were found to significantly improve binding affinity and selectivity, while the methoxy group contributed to optimal pharmacokinetic properties. These findings underscore the compound's potential in addressing challenges related to drug resistance and off-target effects.

In addition to its pharmaceutical applications, 3,4-Bis(trifluoromethyl)-2-methoxybenzyl alcohol has shown promise in chemical biology research. Its fluorescent properties, attributed to the aromatic system and electron-withdrawing trifluoromethyl groups, make it suitable for developing molecular probes. Recent work has explored its use in tracking cellular processes and studying protein-ligand interactions, providing valuable insights into biological mechanisms at the molecular level.

The synthesis of this compound has also seen advancements in recent years. Novel catalytic methods employing transition metal complexes have improved yield and purity while reducing environmental impact. These developments are particularly important given the growing demand for sustainable synthetic approaches in pharmaceutical manufacturing. Researchers have also investigated its derivatization through various reactions, expanding the toolbox for medicinal chemists working with fluorinated compounds.

Looking ahead, the unique properties of 3,4-Bis(trifluoromethyl)-2-methoxybenzyl alcohol position it as a versatile scaffold for future drug discovery efforts. Ongoing research is exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities. As the understanding of its structure-activity relationships deepens, we anticipate seeing more innovative applications of this compound in addressing unmet medical needs.